![molecular formula C12H18O B3381320 2-Adamantyl methyl ketone CAS No. 22635-58-1](/img/structure/B3381320.png)
2-Adamantyl methyl ketone
Overview
Description
2-Adamantyl methyl ketone, also known as 1-Adamantyl methyl ketone or Acetyladamantane, is a compound with the molecular formula C12H18O . It is a sterically bulky ketone substrate .
Synthesis Analysis
The synthesis of this compound and its derivatives often involves carbocation or radical intermediates that have unique stability and reactivity compared to simple hydrocarbon derivatives . For instance, the reaction of 1-bromoadamantane with acetylene in a mixture of sulfuric acid and hexane at 5°C results in 1-acetyladamantane .
Molecular Structure Analysis
The molecular weight of this compound is 178.27 g/mol . The structure of this compound can be viewed using Java or Javascript .
Chemical Reactions Analysis
The high reactivity of this compound offers extensive opportunities for its utilization as starting materials for the synthesis of various functional adamantane derivatives . For example, the reaction of 1-bromoadamantane with acetylene in the mixture of sulfuric acid and hexane at 5°C results in 1-acetyladamantane .
Scientific Research Applications
Metal Cation Complexation and Transport
2-Adamantyl methyl ketone derivatives have been studied for their ability to complex and transport alkali and alkaline earth metal cations. Research by Marcos et al. (2006) focused on p-tert-butyldihomooxacalix[4]arene tetraketone derivatives, including an adamantyl derivative, revealing their potential in extracting and complexing various metal cations, particularly K+ and Na+, and displaying selectivity for Ba2+ in extraction studies (Marcos et al., 2006).
Crystallographic Studies
Serezhkina et al. (2012) conducted a synthesis and X-ray diffraction study of a compound involving 1-adamantyl methyl ketone, offering insights into the structural aspects of uranyl complexes associated with this ketone. This research contributes to the understanding of adamantyl methyl ketone's role in forming specific crystal structures (Serezhkina et al., 2012).
Chemical Synthesis and Reactions
The chemistry of adamantyl methyl ketone in various synthesis and reaction contexts has been explored. For example, Kozlikovskii et al. (1988) investigated the condensation of phenol with methyl 1-adamantyl ketone, leading to the formation of diverse compounds, demonstrating the ketone's utility in organic synthesis (Kozlikovskii et al., 1988).
Biocatalytic Oxidation
Research by Sarkar et al. (2016) explored the biocatalytic oxidation of unactivated adamantyl C-H bonds using directing groups. This study showed that 1-adamantyl methyl ketone and related compounds can be efficiently oxidized biocatalytically, offering potential applications in organic synthesis and pharmaceutical development (Sarkar et al., 2016).
Thermochemical Properties
The study of the thermochemical properties of 1-adamantyl methyl ketone by Abboud et al. (1992) contributes to understanding its physical characteristics, which is important for various applications in chemical engineering and materials science (Abboud et al., 1992).
Photodegradation and Polymerization
Sultaneand Bielawski (2019) investigated the photodegradation of poly(adamantyl vinyl ketone), showing its decomposition under UV light into polyolefin and adamantane. Their research provides insight into the behavior of adamantyl-based polymers under specific environmental conditions, which is crucial for applications in material science and polymer chemistry (Sultane & Bielawski, 2019).
Structural Insights into Adamantane-Based Ester Derivatives
Kumar et al. (2015) focused on adamantyl-based compounds, synthesizing and analyzing the structures of various ester derivatives. Their findings contribute to the understanding of adamantyl compounds' roles in treatments for neurological conditions, type-2 diabetes, and antiviral applications. The study highlights the multidimensional value of these compounds in drug design (Kumar et al., 2015).
Future Directions
Adamantane derivatives, including 2-Adamantyl methyl ketone, have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials . The synthesis of substituted adamantanes and higher diamondoids is frequently achieved via carbocation or radical intermediates . Therefore, future research could focus on developing novel methods for their preparation and investigating their potential applications .
Mechanism of Action
Target of Action
2-Adamantyl methyl ketone, also known as 1-adamantyl methyl ketone, is a derivative of adamantane . Adamantane derivatives have been found to be commercially important in treatments for neurological conditions and type-2 diabetes, aside from their anti-viral abilities .
Mode of Action
It’s known that the high reactivity of adamantane derivatives offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives . This suggests that this compound may interact with its targets through chemical transformations, leading to the formation of various functional adamantane derivatives.
Biochemical Pathways
It’s known that adamantane derivatives can be utilized as starting materials for the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids . This suggests that this compound may affect various biochemical pathways related to these substances.
Pharmacokinetics
It’s known that adamantane derivatives have diverse applications in medicinal chemistry, catalyst development, and nanomaterials, owing to their unique structural, biological, and stimulus-responsive properties . This suggests that this compound may have unique ADME properties that contribute to its bioavailability.
Result of Action
It’s known that a carbonyl reductase from sporobolomyces salmonicolor has been evaluated toward the reduction of a variety of ketones, including adamantyl methyl ketone . This suggests that this compound may have a role in reduction reactions in the cell.
Action Environment
It’s known that the synthesis of adamantane derivatives involves various chemical reactions that may be influenced by environmental factors . This suggests that the action, efficacy, and stability of this compound may be influenced by environmental factors such as temperature, pH, and the presence of other chemicals.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Adamantyl methyl ketone are largely influenced by the adamantyl group. The adamantyl group is known for its stability and unique reactivity, which can influence its interactions with various biomolecules
Cellular Effects
It is known that adamantyl-based compounds can serve as blocking agents for cellular ion channels . This suggests that this compound could potentially influence cell function, including cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known that adamantyl-based compounds can undergo various chemical transformations, which could potentially influence their interactions with biomolecules
Metabolic Pathways
It is known that adamantyl-based compounds can undergo various chemical transformations, suggesting that they could potentially be involved in various metabolic pathways .
Properties
IUPAC Name |
1-(2-adamantyl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O/c1-7(13)12-10-3-8-2-9(5-10)6-11(12)4-8/h8-12H,2-6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAQHGEILSGZDQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1C2CC3CC(C2)CC1C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201315963 | |
Record name | 2-Acetyladamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201315963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22635-58-1 | |
Record name | 2-Acetyladamantane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22635-58-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Acetyladamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201315963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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